Cas no 2110125-09-0 (1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-3-methylbenzene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-3-methylbenzene
• CAS No: 2110125-09-0
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 6557050
• PubChem ID: 83693450
• Update Time: 2025-05-24

1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-3-methylbenzene
• 2110125-09-0
• EN300-1921112

• Inchi： 1S/C12H17BrO/c1-9-6-5-7-10(11(9)14-4)12(2,3)8-13/h5-7H,8H2,1-4H3
• InChI Key： DGTPDVAXEZYFKI-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC=C(C)C=1OC

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-3-methylbenzene

1-(1-Bromo-2-Methylpropan-2-yl)-2-Methoxy-3-Methylbenzene: A Comprehensive Overview

The compound 1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-3-methylbenzene, with CAS No. 2110125-09-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated isopropyl group with a methoxy-substituted benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, particularly in the development of novel polymers and organic semiconductors. Researchers have explored its role as a precursor in Suzuki-Miyaura coupling reactions, where its bromine atom serves as an effective leaving group. This has led to the creation of highly functionalized aromatic compounds with tailored electronic properties. The methoxy group in the molecule also plays a crucial role in modulating the electronic characteristics, making it suitable for applications in optoelectronics.

The synthesis of 1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-3-methylbenzene involves a multi-step process that typically begins with the bromination of an isopropyl group. This is followed by a Friedel-Crafts alkylation reaction to introduce the methoxy and methyl substituents onto the benzene ring. The reaction conditions, including temperature and catalyst selection, are critical to ensuring high yields and purity. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 185°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various chemical reactions. The molecule's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be enhanced through appropriate functionalization.

The application of 1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-3-methylbenzene extends beyond material science into pharmaceutical research. Its structure resembles certain bioactive molecules, prompting investigations into its potential as a lead compound for drug discovery. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties, although further research is needed to validate these findings.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is essential for assessing its ecological impact. Recent studies have examined its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation in aqueous environments. This information is critical for developing strategies to mitigate potential contamination risks associated with its use.

In conclusion, 1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-3-methylbenzene (CAS No. 2110125-09-0) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.